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Compound of Interest

Compound Name: 3-(Boc-amino)oxetane-3-methanol

Cat. No.: B165445 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of

3-(Boc-amino)oxetane-3-methanol (CAS No: 1363382-11-9). Adherence to these procedures

is essential for ensuring a safe laboratory environment and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive toxicological profile for 3-(Boc-amino)oxetane-3-methanol is not fully

established, it is imperative to handle this compound with caution. Based on the available

Safety Data Sheet (SDS) and general principles of laboratory safety for similar chemical

structures, the following PPE is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Eye and Face Protection

- Safety glasses with side shields (minimum

requirement). - Chemical splash goggles should

be worn when there is a risk of splashing. - A

face shield, in conjunction with goggles, is

recommended when handling larger quantities

or during procedures with a high potential for

splashing.

Skin Protection

- Gloves: Chemical-resistant gloves are

mandatory. Nitrile or neoprene gloves are

recommended. Double-gloving is a good

practice. - Lab Coat: A standard laboratory coat

is required. - Coveralls: For larger quantities or

situations with a significant risk of skin contact,

chemical-resistant coveralls should be worn.

Respiratory Protection

- All work with this compound should be

conducted in a well-ventilated area, preferably

within a certified chemical fume hood. - If a fume

hood is not available or if there is a risk of

generating aerosols or dust, a NIOSH-approved

respirator with appropriate cartridges for organic

vapors must be used.

Footwear

- Closed-toe shoes constructed of a non-porous

material are required in the laboratory. - In case

of a spill or when handling large quantities,

chemical-resistant boots should be worn.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to prevent exposure and maintain the

integrity of the compound.

Experimental Workflow for Safe Handling
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Caption: A step-by-step workflow for the safe handling of 3-(Boc-amino)oxetane-3-methanol.
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Storage Requirements

Condition Specification

Temperature Store in a cool, dry place.

Container Keep container tightly closed.

Ventilation Store in a well-ventilated area.

Incompatibilities Keep away from strong oxidizing agents.

Disposal Plan: Waste Management
Proper disposal of 3-(Boc-amino)oxetane-3-methanol and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow
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Caption: A procedural diagram for the safe disposal of waste generated from handling the

compound.

Disposal Guidelines

Chemical Waste: Unused or waste 3-(Boc-amino)oxetane-3-methanol should be collected

in a designated, labeled, and sealed container for chemical waste.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.
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Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific disposal procedures and to arrange for waste pickup. Do not dispose of this

chemical down the drain.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

In the event of a spill, evacuate the area, wear appropriate PPE, and contain the spill with an

inert absorbent material. Collect the absorbed material into a sealed container for hazardous

waste disposal. For large spills, contact your institution's EHS department immediately.

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-(Boc-
amino)oxetane-3-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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